Cas no 1227068-60-1 (Tert-butyl 3-(3-chloropyrazin-2-yl)azetidine-1-carboxylate)

Tert-butyl 3-(3-chloropyrazin-2-yl)azetidine-1-carboxylate is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its key advantages include the presence of both a chloropyrazine moiety and a Boc-protected azetidine ring, offering dual reactivity for selective functionalization. The tert-butyloxycarbonyl (Boc) group enhances stability and facilitates deprotection under mild acidic conditions, while the 3-chloropyrazine substituent enables cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. This compound is particularly valuable in medicinal chemistry for constructing nitrogen-rich scaffolds with potential bioactivity. Its well-defined crystalline structure ensures consistent purity and handling, making it a reliable intermediate for targeted synthesis.

Tert-butyl 3-(3-chloropyrazin-2-yl)azetidine-1-carboxylate structure

1227068-60-1 structure

Product Name:Tert-butyl 3-(3-chloropyrazin-2-yl)azetidine-1-carboxylate

CAS No:1227068-60-1

MF:C₁₂H₁₆ClN₃O₂

MW:269.727341651917

CID:2127681

Update Time:2025-06-07

Tert-butyl 3-(3-chloropyrazin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(3-chloropyrazin-2-yl)azetidine-1-carboxylate
- RAIWEGFAINOTOJ-UHFFFAOYSA-N
- 1-Azetidinecarboxylic acid, 3-(3-chloro-2-pyrazinyl)-, 1,1-dimethylethyl ester
- Tert-butyl 3-(3-chloropyrazin-2-yl)azetidine-1-carboxylate
- Inchi： 1S/C12H16ClN3O2/c1-12(2,3)18-11(17)16-6-8(7-16)9-10(13)15-5-4-14-9/h4-5,8H,6-7H2,1-3H3
- InChI Key： RAIWEGFAINOTOJ-UHFFFAOYSA-N
- SMILES： ClC1C(C2CN(C(=O)OC(C)(C)C)C2)=NC=CN=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 313
Topological Polar Surface Area: 55.3

Tert-butyl 3-(3-chloropyrazin-2-yl)azetidine-1-carboxylate Pricemore >>

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